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Compound of Interest

Compound Name: 3-Phenoxyphenylacetonitrile

Cat. No.: B179426

Essential Safety and Handling Guide for 3-
Phenoxyphenylacetonitrile

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 3-Phenoxyphenylacetonitrile. Adherence to these guidelines is paramount for
ensuring laboratory safety and minimizing potential risks for researchers, scientists, and drug
development professionals.

l. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is required to prevent exposure
through inhalation, skin contact, or eye contact. The following table summarizes the necessary
equipment.
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Protection Type

Required Equipment

Specifications & Best
Practices

Respiratory Protection

NIOSH-approved Respirator

To be used in a well-ventilated
area, preferably within a
chemical fume hood. If
engineering controls are
insufficient, an air-purifying

respirator is necessary.[1][2]

Hand Protection

Chemical-resistant Gloves

Nitrile or chloroprene gloves
are recommended.[1][3]
Always confirm specific
chemical compatibility with the

glove manufacturer.[1]

Eye and Face Protection

Safety Glasses with Side
Shields & Face Shield

Safety glasses are mandatory
for all handling procedures.[1]
[4][5] A face shield must be

worn when there is a potential

for splashing.[1]

Body Protection

Flame-resistant Laboratory
Coat

A lab coat that can be quickly
removed is essential.[1][3]
Impervious clothing and a
chemical-resistant apron are

also recommended.[4]

General Clothing

Long Pants and Closed-toe

Shoes

These are required to protect

the skin from potential spills.[1]

[3]

Il. Chemical and Physical Properties

The following table summarizes key quantitative data for 3-Phenoxyphenylacetonitrile.
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Property Value

Molecular Formula C14H11NO[6][7][8]
Molecular Weight 209.24 g/mol [6][8][9]
Boiling Point 137 °C at 0.3 mmHg[6]
Density 1.124 g/mL at 25 °C[6]
Flash Point >110 °C (>230 °F)[6]
Refractive Index n20/D 1.578][6]

lll. Operational Plan: Handling and Storage

Strict adherence to proper handling and storage procedures is crucial for maintaining a safe
laboratory environment.

Handling:

» Ventilation: All work with 3-Phenoxyphenylacetonitrile must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[1][2]

e Avoid Contact: Prevent the chemical from coming into contact with skin, eyes, and clothing.
[2][5] Ingestion and inhalation must be avoided.[2]

» Aerosol Prevention: Take measures to prevent the formation of dust or aerosols during
handling.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use of non-
sparking tools is mandatory.[1][10][11]

» Hygiene Practices: Wash hands and exposed skin thoroughly after handling. Do not eat,
drink, or smoke in areas where the chemical is handled or stored.[2][5]

Storage:

o Container: Keep the storage container tightly closed when not in use.[1][5][12]
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e Location: Store in a cool, dry, and well-ventilated area.[1][5][12] The storage area should be
secure and locked.[5][12]

» Incompatibilities: Store separately from oxidizing agents.[1]

IV. Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove all contaminated clothing. If irritation develops or persists, seek medical
attention.[1][2]

o Eye Contact: Immediately flush eyes with plenty of flowing water for at least 10-15 minutes,
ensuring to hold the eyelids open and apart. Seek immediate medical attention from an
ophthalmologist.[2]

 Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for
breathing. If breathing is difficult or has stopped, administer artificial respiration. Seek
immediate medical attention.[2]

¢ Ingestion: If the person is conscious, rinse their mouth thoroughly with water. Do not induce
vomiting. Seek immediate medical attention.[2]

Spills:
e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or
vermiculite.[5]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[5]
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e Major Spills:
o Evacuate the area immediately and alert emergency personnel.
o Move to an upwind location.
o Notify the appropriate emergency response team and the fire department.[5]
o Prevent the spill from entering drains or waterways.[5]

V. Disposal Plan

All waste containing 3-Phenoxyphenylacetonitrile must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in appropriately labeled, sealed containers.

» Disposal Method: The recommended method of disposal is to dissolve or mix the material
with a combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[2]

» Professional Disposal: It is highly recommended to contact a licensed professional waste
disposal service to ensure compliance with all federal, state, and local regulations.[1]

» Prohibited Disposal: Do not dispose of this chemical down the drain or in the regular trash.[1]

VI. Chemical Spill Response Workflow

The following diagram outlines the procedural flow for responding to a chemical spill.
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Chemical Spill Response Workflow
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Caption: Workflow for handling chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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